Cas no 1284266-02-9 (N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1284266-02-9
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 6142481
• Update Time: 2025-06-14

N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide
• (E)-N-((1H-indol-3-yl)methylene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-1H-indol-3-ylmethylidene]-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(4-methoxyphenyl)-, (2E)-2-(1H-indol-3-ylmethylene)hydrazide

• Inchi： 1S/C20H17N5O2/c1-27-15-8-6-13(7-9-15)18-10-19(24-23-18)20(26)25-22-12-14-11-21-17-5-3-2-4-16(14)17/h2-12,21H,1H3,(H,23,24)(H,25,26)/b22-12+
• InChI Key： DDSPYXXIPSUWPY-WSDLNYQXSA-N
• SMILES： N1C(C2=CC=C(OC)C=C2)=CC(C(N/N=C/C2C3=C(NC=2)C=CC=C3)=O)=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 9.99±0.46(Predicted)

Additional information on N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284266-02-9)

The compound N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284266-02-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This hydrazide derivative combines an indole moiety with a pyrazole ring, both of which are prominent scaffolds in pharmaceutical research. The presence of a methoxyphenyl group further enhances its potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the search for heterocyclic compounds with diverse pharmacological properties has intensified, driven by the need for new treatments for diseases such as cancer, inflammation, and microbial infections. The unique structure of N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide positions it as a promising candidate for such applications. Its indole-pyrazole hybrid core is particularly noteworthy, as both indole and pyrazole derivatives are known for their broad-spectrum bioactivity, including antioxidant, antimicrobial, and anticancer effects.

The synthesis and characterization of CAS No. 1284266-02-9 involve sophisticated organic chemistry techniques, including condensation reactions and spectroscopic analysis (e.g., NMR, IR, and mass spectrometry). Researchers have highlighted its potential as a lead compound in drug development, owing to its ability to interact with various biological targets. For instance, the hydrazide functional group is often associated with enzyme inhibition, which could be leveraged in designing inhibitors for specific metabolic pathways.

From a structure-activity relationship (SAR) perspective, the methoxy substituent on the phenyl ring may influence the compound's lipophilicity and binding affinity to target proteins. This aspect is critical in optimizing drug-like properties, such as solubility and membrane permeability. Additionally, the indole moiety is known to participate in π-π stacking interactions, which are vital for protein-ligand binding. These features make N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide a versatile scaffold for further derivatization.

In the context of current trends, the demand for small-molecule therapeutics and targeted drug delivery systems has surged, with a focus on personalized medicine. The compound's modular structure allows for easy modification, enabling researchers to tailor its properties for specific applications. For example, its potential as an anti-inflammatory agent could be explored by investigating its interaction with cyclooxygenase (COX) enzymes, a common target for nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's possible role in neuroprotective therapies. Indole derivatives are frequently studied for their effects on the central nervous system (CNS), and the incorporation of a pyrazole ring could enhance its ability to cross the blood-brain barrier. This makes CAS No. 1284266-02-9 a compelling subject for studies on neurodegenerative diseases like Alzheimer's and Parkinson's.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on sustainable synthesis methods, such as catalytic reactions and solvent-free conditions, to minimize waste and energy consumption. The development of eco-friendly protocols for producing N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide could further enhance its appeal in the pharmaceutical industry.

In summary, N'-(1E)-(1H-indol-3-yl)methylidene-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284266-02-9) represents a fascinating intersection of chemistry and biology. Its multifaceted structure offers numerous opportunities for innovation in drug design, while its potential applications align with contemporary healthcare challenges. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.